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Compound of Interest

Compound Name: 3-Bromophenyl cyclopentyl ketone

CAS No.: 898791-44-1

Cat. No.: B1293272

Get Quote

This guide details the solubility profile, physicochemical behavior, and handling protocols for 3-
Bromophenyl cyclopentyl ketone (also known as (3-Bromophenyl)(cyclopentyl)methanone).

[1]

Part 1: Scientific Identity & Integrity Check
CRITICAL ADVISORY: There is a discrepancy in the identifiers provided.

Target Compound: 3-Bromophenyl cyclopentyl ketone (Structure: An aryl ketone with a

bromine at the meta position).[1]

Provided CAS (102422-77-5): Databases link this CAS to 2-(2-Acetoxy-1-propyl)-2,5-

dimethoxy-2,5-dihydrofuran.[1]

Correct CAS for Target: The most common CAS for 3-Bromophenyl cyclopentyl ketone is

898791-44-1.[1]

Action: This guide focuses strictly on 3-Bromophenyl cyclopentyl ketone based on the

chemical name provided. Please verify your specific batch certificate of analysis (CoA) before

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1293272#bc-rfq
https://www.benchchem.com/product/b1293272/docs?utm_src=pdf-body#3-bromophenyl-cyclopentyl-ketone-solubility-information
https://www.benchchem.com/product/b1293272/docs?utm_src=pdf-body#3-bromophenyl-cyclopentyl-ketone-solubility-information
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorophenyl-cyclopentyl-ketone
https://www.benchchem.com/product/b1293272/docs?utm_src=pdf-body#3-bromophenyl-cyclopentyl-ketone-solubility-information
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorophenyl-cyclopentyl-ketone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorophenyl-cyclopentyl-ketone
https://www.benchchem.com/product/b1293272/docs?utm_src=pdf-body#3-bromophenyl-cyclopentyl-ketone-solubility-information
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorophenyl-cyclopentyl-ketone
https://www.benchchem.com/product/b1293272/docs?utm_src=pdf-body#3-bromophenyl-cyclopentyl-ketone-solubility-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


experimentation.

Part 2: Physicochemical Profile
Understanding the molecule's structure is the prerequisite for predicting solubility.[1]

Property Value / Description

Structure
Lipophilic aryl ketone with a halogen substituent.

[1]

Molecular Formula C₁₂H₁₃BrO

Molecular Weight 253.14 g/mol

Physical State
Typically a pale yellow oil or low-melting solid

(approx.[1] MP < 50°C).

Lipophilicity (LogP) ~3.8 – 4.2 (Predicted).[1] Highly lipophilic.[1]

H-Bond Donors 0 (No -OH or -NH groups).[1]

H-Bond Acceptors 1 (Ketone carbonyl).[1][2][3]

Part 3: Solubility Data & Solvent Selection
As a lipophilic aryl ketone, 3-Bromophenyl cyclopentyl ketone exhibits classic "like dissolves

like" behavior.[1] It is hydrophobic and relies on van der Waals forces and dipole-dipole

interactions for solvation.[1]

Solubility Table
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Solvent Class Specific Solvent Solubility Rating Operational Notes

Aqueous Water (pH 7) Insoluble

Forms a biphasic

layer; oil sinks

(Density > 1.0 g/mL).

[1]

0.1 M HCl / NaOH Insoluble

No ionizable groups to

enhance aqueous

solubility.[1]

Chlorinated
Dichloromethane

(DCM)
Excellent

Preferred solvent for

extraction and

transfer.[1]

Chloroform Excellent
Good for NMR

analysis.[1]

Esters Ethyl Acetate (EtOAc) High

Ideal for Thin Layer

Chromatography

(TLC) and silica

columns.[1]

Ethers THF, Diethyl Ether High

Standard solvents for

Grignard synthesis of

this ketone.[1]

Alcohols Methanol, Ethanol Moderate to High

Soluble, but may

require heating if the

compound is a solid.

Hydrocarbons Hexanes, Pentane Moderate

Soluble hot; often

insoluble cold (Useful

for recrystallization).

[1]

Part 4: Experimental Protocols
Protocol A: Solubility Determination (Visual Method)
Use this protocol to validate solvent compatibility for a new batch.
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Preparation: Weigh 10 mg of 3-Bromophenyl cyclopentyl ketone into a 4 mL glass vial.

Addition: Add solvent in 100 µL increments at Room Temperature (25°C).

Observation: Vortex for 30 seconds after each addition.

Soluble: Clear solution obtained with < 500 µL (Solubility > 20 mg/mL).[1]

Sparingly Soluble: Requires heating or > 1 mL solvent.[1]

Insoluble: Visible oil droplets or solid persistence after 2 mL.[1]

Protocol B: Purification via Recrystallization / Trituration
Since the compound is often an oil or low-melting solid, "crystallization" often refers to freezing

out impurities.

Dissolution: Dissolve the crude oil in a minimum amount of hot Hexane (approx. 50°C).[1]

Note: If insoluble tars are present, decant the supernatant.[1]

Cooling: Allow the solution to cool slowly to room temperature, then place in a -20°C freezer

overnight.

Collection:

If Solid: Filter rapidly while cold.[1]

If Oiling Out: Use a "seed" crystal if available, or switch to a mixed solvent system (e.g.,

10:1 Hexane:EtOAc).

Part 5: Workflow Visualization
The following diagram illustrates the decision logic for processing 3-Bromophenyl cyclopentyl
ketone based on its solubility properties.
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Crude 3-Bromophenyl
Cyclopentyl Ketone

Physical State Check

Solid / Crystalline

If MP > 25°C

Oil / Viscous Liquid

If MP < 25°C

Recrystallization Purification Method

Hot Hexane or
Pentane/Ether

Vacuum Distillation
(High Boiling Point)

Large Scale (>10g)

Flash Chromatography
(Silica Gel)

Small Scale (<10g)

Eluent: Hexane/EtOAc
(Start 95:5)

Click to download full resolution via product page

Figure 1: Decision tree for purification based on physical state and solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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